N-(5-methylthiazol-2-yl)-2-phenyl-2H-tetrazole-5-carboxamide

• IUPAC Name: N-(5-methyl-1,3-thiazol-2-yl)-2-phenyltetrazole-5-carboxamide
• InChI: InChI=1S/C12H10N6OS/c1-8-7-13-12(20-8)14-11(19)10-15-17-18(16-10)9-5-3-2-4-6-9/h2-7H,1H3,(H,13,14,19)
• InChI Key: BWEQXLSWNIASJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2=NN(N=N2)C3=CC=CC=C3
• Molecular Formula: C12H10N6OS
• Molecular Weight: 286.31 g/mol
• CAS No.: 1396877-11-4

Description

N-(5-methylthiazol-2-yl)-2-phenyl-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C12H10N6OS and its molecular weight is 286.31. The purity is usually 95%.
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Scientific Research Applications

Tetrazole Derivatives in Medicinal Chemistry

Tetrazole moieties are recognized for their broad spectrum of biological properties, including antitubercular, anticancer, antimalarial, antidiabetic, antifungal, and anti-inflammatory activities. These compounds are valued for their ability to replace the carboxyl group in drugs, enhancing lipophilicity and bioavailability while reducing side effects. Tetrazole-containing compounds are already in use for treating various diseases, attributed to their favorable pharmacokinetic profile and metabolic stability. This highlights the importance of tetrazole as a pharmacophore in drug development, emphasizing its potential in the synthesis of new therapeutic agents (Patowary, Deka, & Bharali, 2021).

Hybridization of Tetrazole for Antibacterial Activity

The hybridization of tetrazole with other antibacterial pharmacophores has shown potential in enhancing efficacy against both drug-sensitive and drug-resistant pathogens. Tetrazole-oxazolidinone hybrids, for example, have been marketed for treating acute bacterial skin and skin structure infections, demonstrating the utility of tetrazole scaffolds in developing new antibacterial agents. This approach is promising for generating novel antibacterial candidates that can address the challenge of drug-resistant bacteria (Gao, Xiao, & Huang, 2019).

Mechanism of Action

Target of Action

Similar compounds have been reported to have multi-target-directed ligand properties . These compounds can interact with various biological targets, potentially leading to a range of effects.

Mode of Action

Compounds with similar structures have been found to exhibit antioxidant, antibacterial, antifungal, and α-glucosidase inhibitory activities . This suggests that N-(5-methylthiazol-2-yl)-2-phenyl-2H-tetrazole-5-carboxamide might interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Similar compounds have been found to influence various biochemical pathways . These compounds can activate or inhibit these pathways, leading to changes in cellular processes.

Pharmacokinetics

Similar compounds have been found to have high oral bioavailability , suggesting that this compound might also have favorable pharmacokinetic properties.

Result of Action

Similar compounds have been found to exhibit antioxidant, antibacterial, antifungal, and α-glucosidase inhibitory activities . This suggests that this compound might have similar effects at the molecular and cellular levels.

Action Environment

The stability and activity of similar compounds can be influenced by factors such as temperature, ph, and the presence of other substances .

Biochemical Analysis

Biochemical Properties

N-(5-methylthiazol-2-yl)-2-phenyl-2H-tetrazole-5-carboxamide plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, including α-glucosidase and bacterial enzymes. The compound exhibits enzyme inhibition activity, particularly against α-glucosidase, which is crucial for carbohydrate metabolism . Additionally, it has shown antibacterial properties by inhibiting bacterial enzymes, making it a potential candidate for antimicrobial applications .

Cellular Effects

This compound affects various cell types and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound has been observed to exhibit antioxidant properties, which can protect cells from oxidative stress . Furthermore, it has shown potential in inhibiting the growth of certain bacterial and fungal cells, indicating its role in antimicrobial defense .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules. The compound binds to the active sites of enzymes, leading to enzyme inhibition. For instance, its inhibition of α-glucosidase is achieved through binding interactions that prevent the enzyme from catalyzing its substrate . Additionally, the compound’s antioxidant activity is attributed to its ability to scavenge free radicals and reduce oxidative stress within cells .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, maintaining its biological activity over extended periods

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits beneficial effects such as enzyme inhibition and antimicrobial activity. At higher doses, it may cause toxic or adverse effects, including potential cytotoxicity . Determining the optimal dosage is essential for maximizing its therapeutic potential while minimizing adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play roles in metabolic processes. The compound’s inhibition of α-glucosidase affects carbohydrate metabolism, potentially altering metabolic flux and metabolite levels

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve interactions with specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments . Understanding its transport mechanisms is crucial for optimizing its therapeutic applications.

Subcellular Localization

This compound exhibits specific subcellular localization, which affects its activity and function. The compound may be directed to particular compartments or organelles through targeting signals or post-translational modifications . Investigating its subcellular localization can provide insights into its precise mechanisms of action and potential therapeutic targets.